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Cat. No.: B15557794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

deuterated linalool, a valuable tool in various scientific fields, including drug metabolism

studies, mechanistic investigations, and as an internal standard in analytical chemistry. This

document details the effects of deuterium substitution on the physicochemical characteristics of

linalool, offers detailed experimental protocols for its analysis, and explores its metabolic

pathways.

Introduction to Deuterated Linalool
Linalool is a naturally occurring chiral terpene alcohol found in many flowers and spice plants. It

exists as two enantiomers: (S)-(+)-linalool (coriandrol) and (R)-(-)-linalool (licareol).[1]

Deuterated linalool is an isotopologue of linalool where one or more hydrogen atoms have

been replaced by deuterium, a stable isotope of hydrogen. This isotopic substitution, while

minimally altering the molecule's overall structure and biological activity in many cases, imparts

a significant change in mass. This mass difference is the foundation of its utility in research,

particularly in studies involving kinetic isotope effects and as a mass-distinguishable internal
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standard for quantitative analysis.[1] A common commercially available form is (±)-Linalool-d3,

where three deuterium atoms are incorporated.[1][2]

The substitution of hydrogen with deuterium results in a stronger C-D bond compared to the C-

H bond. This difference in bond strength leads to the kinetic isotope effect (KIE), where

reactions involving the cleavage of a C-D bond proceed at a slower rate than those involving a

C-H bond.[1] This phenomenon is a powerful tool for elucidating reaction mechanisms and

understanding metabolic pathways.[1]

Physicochemical Properties
The introduction of deuterium into the linalool molecule influences its physical properties due to

the increased mass and slight changes in bond vibrational energies. While extensive

experimental data for all possible deuterated linalool isotopologues is not widely published,

general principles of isotope effects on physical properties allow for reliable estimations.

Deuterated compounds typically exhibit slightly higher boiling points, densities, and refractive

indices compared to their non-deuterated counterparts.[1]

Quantitative Data Summary
The following tables summarize the available quantitative physicochemical data for linalool and

a common deuterated analogue, (±)-Linalool-d3.

Table 1: General Physicochemical Properties

Property Linalool (±)-Linalool-d3 Data Source(s)

Molecular Formula C₁₀H₁₈O C₁₀H₁₅D₃O [2][3]

Molecular Weight 154.25 g/mol 157.3 g/mol [2][3]

Appearance Colorless liquid Neat oil [2][3]

Odor
Floral, with a touch of

spiciness
Not specified [4]

Solubility

Practically insoluble in

water; miscible with

alcohol and ether

Slightly soluble in

Chloroform, Ethyl

Acetate, and Methanol

[2][5]
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Table 2: Physical Constants

Property Linalool (±)-Linalool-d3 Data Source(s)

Boiling Point
198-200 °C at 760

mmHg

Expected to be slightly

higher than linalool
[1][5]

Density
~0.8622 g/cm³ at 20

°C

Expected to be slightly

higher than linalool
[1][5]

Refractive Index ~1.4604 at 22 °C
Expected to be slightly

higher than linalool
[1][5]

Experimental Protocols
Synthesis of (±)-Linalool-d3
A common method for the synthesis of deuterated linalool involves the use of deuterated

precursors. For instance, (±)-linalool-d3 can be synthesized from a deuterated Grignard

reagent and a suitable ketone.[1]

Reaction Scheme:

Vinyl bromide-d3

Vinyl-d3-magnesium bromide

1. Grignard Formation

Mg, anhydrous diethyl ether

Reaction Mixture6-methyl-5-hepten-2-one 2. Grignard Reaction

Anhydrous diethyl ether, 0°C

Quenching (sat. aq. NH4Cl)3. Workup Extraction (diethyl ether) Purification (distillation/chromatography) (±)-Linalool-d3
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Caption: Synthesis of (±)-Linalool-d3 via Grignard Reaction.

Protocol:

Preparation of Vinyl-d3-magnesium bromide: React vinyl bromide-d3 with magnesium

turnings in anhydrous diethyl ether under an inert atmosphere (e.g., argon) to form the

Grignard reagent.[1]

Grignard Reaction: To a solution of 6-methyl-5-hepten-2-one in anhydrous diethyl ether,

slowly add the prepared vinyl-d3-magnesium bromide solution at 0°C.[1]

Workup: After the reaction is complete, quench the reaction mixture by the slow addition of a

saturated aqueous solution of ammonium chloride.[1]

Extraction: Extract the aqueous layer with diethyl ether. The organic layers should be

combined, washed with brine, and dried over anhydrous sodium sulfate.[1]

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by vacuum distillation or column chromatography on silica gel to obtain pure (±)-linalool-d3.

[1]

Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for the analysis of deuterated linalool, enabling its separation

from the non-deuterated form and its quantification.[1]
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Caption: General workflow for GC-MS analysis.

Typical GC-MS Parameters:
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Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25

µm), is suitable.[1]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1]

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.[1]

Ramp: Increase to 240°C at a rate of 5°C/min.[1]

Final hold: Hold at 240°C for 5 minutes.[1]

Injector Temperature: 250°C.[1]

MS Transfer Line Temperature: 280°C.[1]

Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

Scan Range: m/z 40-300.[1]

The mass spectrum of linalool-d3 will show a molecular ion peak (M+) at m/z 157, which is

three mass units higher than that of non-deuterated linalool (m/z 154). The fragmentation

pattern will also be shifted for fragments containing the deuterium labels.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the position and extent of deuterium incorporation.[1]

Typical ¹H NMR Parameters:

Solvent: Chloroform-d (CDCl₃).[1]

Spectrometer: 400 MHz or higher.[1]

Pulse Sequence: A standard single-pulse experiment.[1]

Number of Scans: 16 or higher for a good signal-to-noise ratio.[1]
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In the ¹H NMR spectrum of linalool-d3, the signals corresponding to the protons on the vinyl

group will be absent or significantly reduced in intensity, confirming successful deuteration at

these positions. ²H NMR can also be performed to directly observe the deuterium signals.[1]

Metabolic Pathways
Linalool is metabolized in vivo primarily by cytochrome P450 (CYP) enzymes in the liver. The

main metabolic pathways involve hydroxylation and epoxidation.[1] The use of deuterated

linalool can help to determine the relative contributions of these pathways by observing the

kinetic isotope effects at different positions.[1]

Linalool

Hydroxylation Epoxidation

Hydroxylated Metabolites Linalool Oxides

CYP450

Click to download full resolution via product page

Caption: Cytochrome P450-mediated metabolism of linalool.

Conclusion
Deuterated linalool is an invaluable tool for researchers in chemistry, biology, and

pharmacology. Its unique physical and chemical properties, stemming from the mass difference

between hydrogen and deuterium, enable detailed investigations into reaction mechanisms,

metabolic pathways, and quantitative analysis. The methodologies and data presented in this
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guide provide a foundational understanding for professionals working with this important

isotopologue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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